Cas no 1456462-38-6 (1-[(Thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-[(Thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1456462-38-6
• MF: C₈H₇N₃O₂S
• MW: 209.225079774857
• CID: 5042839
• Update Time: 2025-05-22

1-[(Thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid
• 1-(thiophen-3-ylmethyl)triazole-4-carboxylic acid
• 1-[(Thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C8H7N3O2S/c12-8(13)7-4-11(10-9-7)3-6-1-2-14-5-6/h1-2,4-5H,3H2,(H,12,13)
• InChI Key： MXKSKKWZPZTWJN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1C=C(C(=O)O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 0.8
• Topological Polar Surface Area: 96.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-[(Thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid

Compound CAS No. 1456462-38-6: 1-[(Thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic Acid

Compound CAS No. 1456462-38-6, also known as 1-[(Thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its thiophene ring and triazole moiety, which contribute to its distinctive chemical properties and potential applications.

The structure of this compound comprises a thiophene ring attached to a methyl group, which is further connected to a triazole ring. The triazole ring is substituted with a carboxylic acid group, making it a versatile functional group for further chemical modifications. The combination of these structural elements imparts the compound with unique electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in various applications, including drug design and material synthesis. The presence of the thiophene ring introduces aromaticity and conjugation, which are essential for electronic applications such as semiconductors and optoelectronic devices. Additionally, the triazole moiety is known for its ability to form hydrogen bonds and participate in supramolecular interactions, making it a valuable component in the development of self-assembled materials.

In terms of synthesis, this compound can be prepared through a variety of methods, including click chemistry reactions and traditional organic synthesis techniques. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole ring with high efficiency and selectivity.

The properties of this compound have been extensively studied using advanced characterization techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular structure, stability, and reactivity under various conditions.

CAS No. 1456462-38-6 has also been explored for its potential in biological applications. Due to its unique structure, it has shown promise as a scaffold for drug development, particularly in targeting specific proteins or enzymes involved in diseases such as cancer or inflammation.

In conclusion, the compound CAS No. 1456462-38-6 represents a valuable addition to the arsenal of organic compounds available for research and development. Its combination of structural features and functional groups makes it a versatile building block for advancing both chemical science and practical applications.